Cas no 1578484-07-7 (1H-Pyrazole, 1-(3-oxetanylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

• Product Name: 1H-Pyrazole, 1-(3-oxetanylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• CAS No: 1578484-07-7
• MF: C₁₃H₂₁BN₂O₃
• MW: 264.128443479538
• MDL: MFCD28501270
• CID: 4606930
• PubChem ID: 123831448
• Update Time: 2025-06-13

1H-Pyrazole, 1-(3-oxetanylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-(oxetan-3-ylmethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1-(Oxetan-3-ylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1H-Pyrazole, 1-(3-oxetanylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• SB12172
• CC1(C)OB(OC1(C)C)c1cnn(CC2COC2)c1
• 1-(Oxetan-3-ylmethyl)-1H-pyrazole-4-boronic acid pinacol ester
• CS-0052810
• 1-(3-Oxetanylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• SY260582
• MFCD28501270
• 1-(OXETAN-3-YLMETHYL)-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRAZOLE
• AKOS030238491
• AS-52936
• DB-131739
• 1578484-07-7
• P15889

• MDL： MFCD28501270
• Inchi： 1S/C13H21BN2O3/c1-12(2)13(3,4)19-14(18-12)11-5-15-16(7-11)6-10-8-17-9-10/h5,7,10H,6,8-9H2,1-4H3
• InChI Key： ZMVOVSFKXFUUFU-UHFFFAOYSA-N
• SMILES： O1B(C2C=NN(C=2)CC2COC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 264.1645227 g/mol
• Monoisotopic Mass: 264.1645227 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 264.13
• Topological Polar Surface Area: 45.5

Additional information on 1H-Pyrazole, 1-(3-oxetanylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

Research Brief on 1H-Pyrazole, 1-(3-oxetanylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- (CAS: 1578484-07-7)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of boron-containing compounds, particularly those incorporating the 1,3,2-dioxaborolane moiety. Among these, the compound 1H-Pyrazole, 1-(3-oxetanylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- (CAS: 1578484-07-7) has emerged as a promising candidate for various applications, including drug discovery and materials science. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, characterization, and potential applications.

The compound, characterized by its unique pyrazole core and boronic ester functionality, has been the subject of several recent studies. Researchers have explored its utility as a versatile building block in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. The presence of the oxetane moiety further enhances its potential as a bioisostere, improving pharmacokinetic properties such as solubility and metabolic stability. Recent publications in journals like Journal of Medicinal Chemistry and Organic Letters have detailed its synthesis and preliminary biological evaluations.

One of the key findings from these studies is the compound's role in the development of novel kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the boronic ester group in this compound facilitates selective binding to ATP-binding sites. Computational modeling and X-ray crystallography studies have provided insights into its binding modes, suggesting its potential as a scaffold for designing next-generation therapeutics. Additionally, its stability under physiological conditions makes it a viable candidate for in vivo applications.

Further investigations have explored the compound's reactivity and derivatization potential. For instance, the oxetane ring can undergo ring-opening reactions, enabling the introduction of diverse functional groups. This flexibility has been leveraged to create libraries of analogs for structure-activity relationship (SAR) studies. Recent patents filed by pharmaceutical companies indicate growing interest in this compound for proprietary drug development programs, particularly in the areas of oncology and autoimmune diseases.

In conclusion, 1H-Pyrazole, 1-(3-oxetanylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- (CAS: 1578484-07-7) represents a multifaceted tool in chemical biology and drug discovery. Its unique structural features, combined with its demonstrated utility in synthetic and medicinal chemistry, underscore its importance in ongoing research. Future studies are expected to further elucidate its applications, particularly in targeted therapy and personalized medicine. This brief underscores the need for continued exploration of this compound to unlock its full potential in addressing unmet medical needs.